Cas no 172733-06-1 (1-benzyl-2-ethyl-1H-indol-4-ol)

• Product Name: 1-benzyl-2-ethyl-1H-indol-4-ol
• CAS No: 172733-06-1
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 1107635
• PubChem ID: 9816416
• Update Time: 2025-10-30

1-benzyl-2-ethyl-1H-indol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(phenylmethyl)-1H-Indol-4-ol
• 1-benzyl-2-ethyl-1H-indol-4-ol
• SCHEMBL25838
• 172733-06-1
• SB15043
• CS-0448563
• 2-ethyl-4-hydroxy-1(phenylmethyl)-1H-indole
• 2-ethyl-4-hydroxy-1-(phenylmethyl)-1H-indole
• 2-ethyl-4-hydroxyl-(phenylmethyl)-1H-indole
• NOJRMCOLPORPBZ-UHFFFAOYSA-N
• 1-BENZYL-2-ETHYLINDOL-4-OL

• Inchi： 1S/C17H17NO/c1-2-14-11-15-16(9-6-10-17(15)19)18(14)12-13-7-4-3-5-8-13/h3-11,19H,2,12H2,1H3
• InChI Key： NOJRMCOLPORPBZ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C=C(CC)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.13111
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-benzyl-2-ethyl-1H-indol-4-ol

1-Benzyl-2-ethyl-1H-indol-4-ol (CAS No. 172733-06-1): A Comprehensive Overview

1-Benzyl-2-ethyl-1H-indol-4-ol (CAS No. 172733-06-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the indole class, which is known for its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 1-benzyl-2-ethyl-1H-indol-4-ol.

Chemical Structure and Properties

The chemical structure of 1-benzyl-2-ethyl-1H-indol-4-ol is characterized by a benzyl group and an ethyl group attached to the indole ring at positions 1 and 2, respectively, with a hydroxyl group at position 4. The indole ring itself is a heterocyclic aromatic compound consisting of a pyrrole ring fused to a benzene ring. This unique arrangement of functional groups imparts specific physical and chemical properties to the molecule. For instance, the presence of the hydroxyl group makes it capable of forming hydrogen bonds, which can influence its solubility and reactivity in various solvents.

Synthesis Methods

The synthesis of 1-benzyl-2-ethyl-1H-indol-4-ol has been explored through several routes, each with its own advantages and limitations. One common method involves the condensation of benzylamine with ethyl acetoacetate followed by cyclization and reduction steps. Another approach utilizes the Pictet-Spengler reaction to form the indole core from a suitable precursor. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as those involving catalytic systems or microwave-assisted reactions.

Biological Activities

1-Benzyl-2-ethyl-1H-indol-4-ol has been investigated for its potential biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These properties make it a promising candidate for the development of new therapeutic agents for conditions such as neurodegenerative diseases and chronic inflammatory disorders.

Pharmacological Applications

The pharmacological applications of 1-benzyl-2-ethyl-1H-indol-4-ol are diverse and continue to expand with ongoing research. In preclinical studies, it has demonstrated efficacy in reducing neuronal damage in models of Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in the context of rheumatoid arthritis and other inflammatory conditions. The compound's ability to modulate multiple biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

Clinical Trials and Future Prospects

While 1-benzyl-2-ethyl-1H-indol-4-ol is still primarily studied in preclinical settings, several promising leads have emerged from these investigations. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to provide critical data on dosing regimens, pharmacokinetics, and potential side effects. If successful, these studies could pave the way for broader clinical applications and ultimately lead to new treatments for various diseases.

Conclusion

In conclusion, 1-Benzyl-2-ethyl-1H-indol-4-ol (CAS No. 172733-06-1) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure, diverse biological activities, and promising pharmacological applications make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding of complex diseases and developing innovative treatments.